Cas no 27701-31-1 (Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate)

Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate structure
27701-31-1 structure
Product Name:Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
CAS No:27701-31-1
MF:C13H18O3
MW:222.280224323273
CID:2147324
Update Time:2023-08-04

Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
    • Methyl 3-tert-butyl-2-hydroxy-6-methylbenzoate
    • Inchi: 1S/C13H18O3/c1-8-6-7-9(13(2,3)4)11(14)10(8)12(15)16-5/h6-7,14H,1-5H3
    • InChI Key: KCPFPPWOPSTSDF-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OC)=C(C)C=CC=1C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 46.5
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